Cas no 54263-65-9 (Benzenamine, 3-methoxy-N-methyl-N-phenyl-)

Benzenamine, 3-methoxy-N-methyl-N-phenyl- structure
54263-65-9 structure
Product Name:Benzenamine, 3-methoxy-N-methyl-N-phenyl-
CAS No:54263-65-9
MF:C14H15NO
MW:213.275003671646
CID:355047
PubChem ID:12086502
Update Time:2025-04-19

Benzenamine, 3-methoxy-N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-methoxy-N-methyl-N-phenyl-
    • 3-methoxy-N-methyl-N-phenylaniline
    • DTXSID60477310
    • N-Methyl-N-phenyl-3-methoxyaniline
    • 54263-65-9
    • FWAOJONKONPYIH-UHFFFAOYSA-N
    • SCHEMBL1134087
    • AKOS015964458
    • Inchi: 1S/C14H15NO/c1-15(12-7-4-3-5-8-12)13-9-6-10-14(11-13)16-2/h3-11H,1-2H3
    • InChI Key: FWAOJONKONPYIH-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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